N-cyclopentyl-2-methoxy-N-(2-(3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-cyclopentyl-2-methoxy-N-(2-(3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. This compound is commonly referred to as CPMEB and is known for its ability to modulate specific biological pathways, making it a promising candidate for the treatment of various diseases.
Scientific Research Applications
Synthesis and Characterization
N-cyclopentyl-2-methoxy-N-(2-(3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethyl)benzamide is a compound that may have various applications in scientific research due to its structural complexity and potential biological activity. Studies on similar compounds provide insights into the synthesis, characterization, and potential applications of such molecules.
One study describes a simple and high-yield synthesis of related benzamide derivatives, which could be applicable to the synthesis of N-cyclopentyl-2-methoxy-N-(2-(3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethyl)benzamide. This process involves starting from basic aromatic acids and utilizing activating systems like N-Hydroxysuccinimide/dicyclohexyl-carbodiimide (DCC) for the reaction (Bobeldijk et al., 1990).
Another study discusses the synthesis and thermal reactions of diacyl-N-(1-pyridinio)vinylaminides, leading to the formation of pyrazolo[1,5-a]pyridines and isoxazoles, which are structurally related to the compound . This research could provide insights into the reactivity and potential modifications of N-cyclopentyl-2-methoxy-N-(2-(3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethyl)benzamide under different conditions (Tamura et al., 1973).
Potential Biological Activity
Compounds with similar structural features have been studied for their biological activities. For instance, derivatives containing the benzamide moiety have been evaluated as glucokinase activators for the treatment of type 2 diabetes mellitus. These studies could suggest potential research applications of N-cyclopentyl-2-methoxy-N-(2-(3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethyl)benzamide in metabolic disorders (Park et al., 2014).
Moreover, similar compounds have been synthesized and assessed as PET agents for imaging in cancers, suggesting possible applications in diagnostic imaging and cancer research. The synthetic approach and characterization of these compounds could provide valuable insights for further studies on N-cyclopentyl-2-methoxy-N-(2-(3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethyl)benzamide (Wang et al., 2013).
properties
IUPAC Name |
N-cyclopentyl-2-methoxy-N-[2-(3-pyridin-4-ylpyrazol-1-yl)ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H26N4O2/c1-29-22-9-5-4-8-20(22)23(28)27(19-6-2-3-7-19)17-16-26-15-12-21(25-26)18-10-13-24-14-11-18/h4-5,8-15,19H,2-3,6-7,16-17H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BWSXMFJAGOKYHU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C(=O)N(CCN2C=CC(=N2)C3=CC=NC=C3)C4CCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H26N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-cyclopentyl-2-methoxy-N-(2-(3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.